[3,5-Bis(aminomethyl)phenyl]methanamine trihydrobromide

• IUPAC Name: [3,5-bis(aminomethyl)phenyl]methanamine;trihydrobromide
• InChI: InChI=1S/C9H15N3.3BrH/c10-4-7-1-8(5-11)3-9(2-7)6-12;;;/h1-3H,4-6,10-12H2;3*1H
• InChI Key: OABBSKICVFIANO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1CN)CN)CN.Br.Br.Br
• Molecular Formula: C9H18Br3N3
• Molecular Weight: 407.97 g/mol

Description

“[3,5-Bis(aminomethyl)phenyl]methanamine trihydrobromide” is a chemical compound with the CAS Number: 1864060-71-8. It has a molecular weight of 407.97. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name of the compound is benzene-1,3,5-triyltrimethanamine trihydrobromide. The Inchi Code is 1S/C9H15N3.3BrH/c10-4-7-1-8 (5-11)3-9 (2-7)6-12;;;/h1-3H,4-6,10-12H2;3*1H.

Physical And Chemical Properties Analysis

“[3,5-Bis(aminomethyl)phenyl]methanamine trihydrobromide” is a powder that is stored at room temperature.

Scientific Research Applications

1. Photocytotoxicity and Cellular Imaging

Iron(III) complexes, including variations of aminomethylphenyl methanamine, have been synthesized and investigated for their photocytotoxic properties and application in cellular imaging. These complexes exhibit photocytotoxicity under red light, making them promising for therapeutic applications where controlled activation is crucial. They have shown to effectively generate reactive oxygen species upon light exposure, leading to apoptosis in cancer cells. This mechanism highlights the potential of such compounds in photochemically targeted cancer therapy and imaging within cellular environments (Basu et al., 2014).

2. Material Science and Polymer Chemistry

In material science, compounds structurally related to aminomethylphenyl methanamine have been utilized in the synthesis of novel copolyimides, demonstrating excellent solubility, thermal stability, and photoreactivity. These materials show potential in various applications, including adhesives and coatings, highlighting the versatility of aminomethylphenyl methanamine derivatives in the development of high-performance materials (Wang et al., 2008).

3. Enhanced Cellular Uptake with Selectivity

Further research on Iron(III) complexes, including those with aminomethylphenyl methanamine derivatives, has shown enhanced cellular uptake with remarkable selectivity and photocytotoxicity. These findings open pathways for developing more efficient and targeted therapeutic agents, particularly for cancer treatment. The studies indicate the critical role of the chemical structure in determining the biological interactions and efficacy of these compounds (Basu et al., 2015).

Safety and Hazards

The compound has been classified under the GHS07 pictogram. The signal word for the compound is “Warning” and the hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.